Cas no 477526-45-7 (3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide)
477526-45-7 structure
Product Name:3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
CAS No:477526-45-7
MF:C20H17BrN2OS
MW:413.330782651901
CID:6039078
PubChem ID:16196766
Update Time:2023-12-13
3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
- Thiazolium, 3-(2-furanylmethyl)-4-phenyl-2-(phenylamino)-, bromide (1:1)
- CHEMBL1367421
- 3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide
- AKOS001018350
- SMR000373008
- 3-(furan-2-ylmethyl)-N,4-diphenyl-1,3-thiazol-3-ium-2-amine;bromide
- MLS000760264
- F0331-0084
- Z56792196
- 477526-45-7
- 3-(furan-2-ylmethyl)-4-phenyl-2-(phenylamino)thiazol-3-ium bromide
- HMS2766N22
-
- Inchi: 1S/C20H16N2OS.BrH/c1-3-8-16(9-4-1)19-15-24-20(21-17-10-5-2-6-11-17)22(19)14-18-12-7-13-23-18;/h1-13,15H,14H2;1H
- InChI Key: MVFYNBQZOONYGV-UHFFFAOYSA-N
- SMILES: C(C1OC=CC=1)[N+]1=C(SC=C1C1C=CC=CC=1)NC1C=CC=CC=1.[Br-]
Computed Properties
- Exact Mass: 412.02450g/mol
- Monoisotopic Mass: 412.02450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 382
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.3Ų
3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0331-0084-2μmol |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-5μmol |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-10μmol |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-20μmol |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-1mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-2mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-3mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-4mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-5mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0331-0084-10mg |
3-[(furan-2-yl)methyl]-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide |
477526-45-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-(furan-2-yl)methyl-4-phenyl-2-(phenylamino)-1,3-thiazol-3-ium bromide Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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